N-(4-((6-(1H-pyrazol-1-yl)pyridazin-3-yl)amino)phenyl)-2,4-dimethylbenzenesulfonamide

• IUPAC Name: 2,4-dimethyl-N-[4-[(6-pyrazol-1-ylpyridazin-3-yl)amino]phenyl]benzenesulfonamide
• InChI: InChI=1S/C21H20N6O2S/c1-15-4-9-19(16(2)14-15)30(28,29)26-18-7-5-17(6-8-18)23-20-10-11-21(25-24-20)27-13-3-12-22-27/h3-14,26H,1-2H3,(H,23,24)
• InChI Key: LDJJRVQNKNZVNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)NC3=NN=C(C=C3)N4C=CC=N4)C
• Molecular Formula: C21H20N6O2S
• Molecular Weight: 420.5 g/mol

Description

N-(4-((6-(1H-pyrazol-1-yl)pyridazin-3-yl)amino)phenyl)-2,4-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C21H20N6O2S and its molecular weight is 420.49. The purity is usually 95%.
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Mechanism of Action

Target of Action

The primary targets of this compound are likely to be enzymes such as cholinesterase (AChE and BChE) . These enzymes play a crucial role in neurological function by breaking down acetylcholine, a neurotransmitter that is important for communication between nerve cells.

Mode of Action

The compound interacts with its targets by binding to the active site of the cholinesterase enzymes . This binding inhibits the enzymes’ activity, which can lead to an increase in the levels of acetylcholine in the nervous system .

Biochemical Pathways

The inhibition of cholinesterase enzymes affects the cholinergic pathway, which is involved in many functions including muscle movement, breathing, heart rate, and learning. The increase in acetylcholine levels can enhance the transmission of signals in the nervous system .

Result of Action

The inhibition of cholinesterase enzymes and the subsequent increase in acetylcholine levels can have various effects at the molecular and cellular level. For instance, it can enhance signal transmission in the nervous system, which may have neuroprotective effects . This could potentially be beneficial in treating neurological disorders linked to cholinergic dysfunction.

Action Environment

The action, efficacy, and stability of the compound can be influenced by various environmental factors. For instance, the pH of the environment can affect the compound’s solubility and stability. Additionally, the presence of other substances, such as proteins or ions, can also influence the compound’s action by interacting with it or its targets .